Cas no 1280921-08-5 (2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide)

• Product Name: 2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide
• CAS No: 1280921-08-5
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 5474152
• PubChem ID: 49620009
• Update Time: 2025-06-14

2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-N-[2-(2-methylimidazol-1-yl)ethyl]propanamide
• AKOS032464975
• CHEMBL4543404
• Z963943792
• F5959-0013
• 1280921-08-5
• 2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide

• Inchi： 1S/C11H19N3O/c1-9-12-5-7-14(9)8-6-13-10(15)11(2,3)4/h5,7H,6,8H2,1-4H3,(H,13,15)
• InChI Key： SULDOTWPEGTMHA-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NCCN1C=CN=C1C

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide

Comprehensive Overview of 2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide (CAS No. 1280921-08-5)

The compound 2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide (CAS No. 1280921-08-5) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a dimethylpropanamide backbone and a 2-methyl-1H-imidazole substituent, which contribute to its potential applications in pharmaceutical and biochemical research. This compound has garnered attention due to its relevance in drug discovery, particularly in the development of targeted therapies for metabolic and inflammatory conditions.

In recent years, the demand for imidazole-derived compounds like 2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in its role as a bioactive intermediate, which may serve as a building block for novel therapeutics. The compound's CAS No. 1280921-08-5 is frequently searched in academic databases, reflecting its growing importance in scientific literature.

One of the most discussed topics in the context of 2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide is its potential application in enzyme inhibition. Imidazole derivatives are known to interact with enzymes such as cytochrome P450, making them valuable for studying metabolic pathways. This aligns with current trends in personalized medicine, where researchers seek compounds that can modulate specific biological targets with high precision.

Another area of interest is the compound's synthetic accessibility. Chemists often explore efficient routes to synthesize 2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide, as its structure presents both challenges and opportunities for optimization. Questions like "How to synthesize CAS No. 1280921-08-5?" or "What are the key reagents for imidazole-functionalized amides?" are common in online forums, indicating a strong demand for practical synthetic protocols.

The compound's physicochemical properties, such as solubility and stability, are also critical for its potential applications. For instance, its lipophilic character may influence its bioavailability, a key consideration in drug formulation. Researchers and industry professionals frequently search for data on the molecular weight, melting point, and spectroscopic profiles of 2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide to guide their work.

In summary, 2,2-dimethyl-N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]propanamide (CAS No. 1280921-08-5) represents a promising candidate for further exploration in both academic and industrial settings. Its unique structure and potential applications in drug discovery, enzyme modulation, and chemical synthesis make it a subject of ongoing research. As the scientific community continues to uncover its properties and utilities, this compound is likely to remain a focal point in the field of medicinal chemistry.